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Compound of Interest

Compound Name: cis-6-Nonenal

Cat. No.: B1232533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-6-Nonenal (CAS No. 2277-19-2) is a volatile organic compound known for its characteristic

melon and cucumber aroma.[1] It is a key flavor component in various fruits and is also used in

the fragrance industry.[2][3] While valued for its sensory properties, a thorough understanding

of its safety profile and proper handling procedures is crucial for professionals working with this

substance. This guide provides an in-depth overview of the safety, handling, and toxicological

aspects of cis-6-Nonenal, incorporating detailed experimental protocols and data presented

for clarity and ease of use.

Physicochemical and Safety Data
A clear understanding of the physicochemical properties of cis-6-Nonenal is the foundation of

its safe handling. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of cis-6-Nonenal
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Property Value Reference(s)

Molecular Formula C₉H₁₆O [1][4]

Molecular Weight 140.22 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 87 °C at 19 mmHg [5][6]

Density 0.841 g/mL at 25 °C [5]

Flash Point 71-75 °C (closed cup) [7][8]

>93.3 °C (closed cup) [9]

113 °C [1]

Solubility
Insoluble in water; soluble in

alcohol
[8][10]

Vapor Pressure 2-38.657 hPa at 10-80 °C [10]

Note on Flash Point: Discrepancies in reported flash points may be attributed to different

measurement methods (closed-cup vs. open-cup) and sample purity.

Table 2: Toxicological Data for cis-6-Nonenal

Endpoint Value Species Method/Reference

Acute Dermal Toxicity

(LD50)
>5000 mg/kg Guinea pig

Food and Chemical

Toxicology, Vol. 20,

Pg. 777, 1982[11]

Skin Sensitization

(NESIL)
1700 µg/cm²

Read-across from 10-

undecenal
[4]

Genotoxicity
Not expected to be

genotoxic

Read-across from

decen-1-al
[4]

Repeated Dose &

Reproductive Toxicity

Margin of Exposure

(MOE) > 100

Read-across from

hexanal
[4]
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NESIL: No Expected Sensitization Induction Level

Hazard Identification and GHS Classification
cis-6-Nonenal is classified as a skin irritant.[6] Some sources also indicate the potential for eye

irritation and allergic skin reactions.[7][11]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[11]

H335: May cause respiratory irritation.[11]

Signal Word: Warning[6][11]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimizing risk.

3.1. Engineering Controls

Work in a well-ventilated area.[6] Local exhaust ventilation is recommended to control

airborne concentrations.

3.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles.[6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing

should be worn to prevent skin contact.[6]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, a

NIOSH-approved respirator with organic vapor cartridges is recommended.[6]

3.3. Storage
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Store in a cool, dry, well-ventilated area in a tightly closed container.[6][8]

Protect from light, heat, sparks, and open flames.[2][8]

Store away from incompatible materials such as strong oxidizing agents.[12]

Emergency Procedures
4.1. First Aid Measures

A standardized approach to first aid is critical in the event of an exposure.

Exposure Type
Immediate Action

Medical Attention

Inhalation Move to fresh air

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Eye Contact Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if present.

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate
medical attention.

If breathing is difficult
or does not improve

Get medical attention
if irritation persists.

Click to download full resolution via product page

Caption: First aid response workflow for cis-6-Nonenal exposure.

4.2. Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

4.3. Accidental Release Measures

A systematic approach to spill management is essential to prevent environmental

contamination and personnel exposure.
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Spill Occurs

Isolate spill area.
Keep unnecessary personnel away.

Eliminate all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain spill with inert absorbent material
(e.g., sand, earth).

Collect absorbed material into a
suitable, closed container for disposal.

Clean the spill area thoroughly
with soap and water.

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page

Caption: Logical workflow for responding to a cis-6-Nonenal spill.
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Experimental Protocols
5.1. Purity Analysis by Gas Chromatography (GC)

A general protocol for determining the purity of cis-6-Nonenal using GC is as follows. Specific

parameters may need to be optimized for the instrument in use.

Sample Preparation

Gas Chromatography

Data Analysis

Dilute cis-6-Nonenal sample
in a suitable solvent (e.g., ethanol).

Inject a small volume (e.g., 1 µL)
into the GC inlet.

Separate components on a
capillary column (e.g., DB-5ms).

Detect eluting compounds using a
Flame Ionization Detector (FID).

Integrate peak areas in the chromatogram.

Calculate the percentage purity based on
the relative peak area of cis-6-Nonenal.

Click to download full resolution via product page
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Caption: Experimental workflow for purity analysis of cis-6-Nonenal by GC.

5.2. Skin Irritation Assessment (Based on OECD TG 404)

The potential for cis-6-Nonenal to cause skin irritation can be assessed using a protocol based

on the OECD Test Guideline 404 for Acute Dermal Irritation/Corrosion.[3][10] This in vivo test is

typically performed on rabbits.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Dose Preparation and Application: A 0.5 mL dose of undiluted cis-6-Nonenal is applied to a

small area (~6 cm²) of clipped, intact skin. The area is covered with a gauze patch and semi-

occlusive dressing.

Exposure: The exposure duration is 4 hours.

Observation: After exposure, the patch is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and then daily for up to

14 days.

Scoring: The severity of erythema and edema is scored according to a standardized scale

(e.g., Draize scale).

Classification: The substance is classified as an irritant based on the mean scores for

erythema or edema.

5.3. Skin Sensitization Assessment (Based on OECD TG 429 - LLNA)

The skin sensitization potential of cis-6-Nonenal can be evaluated using the Local Lymph

Node Assay (LLNA), as described in OECD Test Guideline 429.[1][6]

Methodology:

Animal Selection: CBA/J or CBA/Ca mice are typically used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://www.benchchem.com/product/b1232533?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-429-skin-sensitisation_9789264071100-en.html
https://www.researchgate.net/publication/51177900_Local_lymph_node_assay_how_testing_laboratories_apply_OECD_TG_429_for_REACH_purposes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dose Preparation: A minimum of three concentrations of cis-6-Nonenal in a suitable vehicle

(e.g., acetone/olive oil) are prepared, along with a vehicle control and a positive control.

Induction: For three consecutive days, 25 µL of the test substance, vehicle, or positive

control is applied to the dorsal surface of each ear of the mice.

Proliferation Measurement: On day 6, a radioactive label (e.g., ³H-methyl thymidine) is

injected intravenously. After a set time, the animals are euthanized, and the draining

auricular lymph nodes are excised.

Analysis: The lymph nodes are processed to create a single-cell suspension, and the

incorporation of the radioactive label is measured using a β-scintillation counter.

Calculation: A Stimulation Index (SI) is calculated for each group by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. An SI of ≥

3 is generally considered a positive result for sensitization.

Ecological Information
Currently, there is limited specific data on the ecotoxicity of cis-6-Nonenal.[6] However, it is not

expected to be Persistent, Bioaccumulative, and Toxic (PBT).[4] Discharges into the

environment should be avoided.[6]

Stability and Reactivity
Stability: Stable under recommended storage conditions. May be sensitive to air.[10]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: When heated to decomposition, it may emit acrid

smoke and irritating fumes, including carbon monoxide and carbon dioxide.[2][13]

This guide is intended to provide comprehensive safety and handling information for cis-6-
Nonenal. It is essential to consult the most current Safety Data Sheet (SDS) from your supplier

and to conduct a thorough risk assessment before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. cis-6-Nonenal | C9H16O | CID 5362720 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. oecd.org [oecd.org]

4. techniques-ingenieur.fr [techniques-ingenieur.fr]

5. oecd.org [oecd.org]

6. researchgate.net [researchgate.net]

7. echemi.com [echemi.com]

8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

10. catalog.labcorp.com [catalog.labcorp.com]

11. (Z)-6-nonenal, 2277-19-2 [thegoodscentscompany.com]

12. episkin.com [episkin.com]

13. CIS-6-NONENAL CAS#: 2277-19-2 [amp.chemicalbook.com]

To cite this document: BenchChem. [cis-6-Nonenal: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232533#cis-6-nonenal-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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